Cas no 1918-00-9 (Dicamba)

• Product Name: Dicamba
• CAS No: 1918-00-9
• MF: C₈H₆Cl₂O₃
• MW: 221.037440776825
• MDL: MFCD00055283
• CID: 42185
• PubChem ID: 3030
• Update Time: 2026-05-14

Dicamba Chemical and Physical Properties

Names and Identifiers

• 3,6-Dichloro-2-methoxybenzoic acid
• Dicamba
• 2,5-Dichloro-6-methoxybenzoic acid
• 2-Methoxy-3,6-dichlorobenzoic acid
• 3,6-Dichloro-o-anisic acid
• Dicamba D3 solution
• Dicamba Solution
• Dicamba Standard
• 3,6-Dichloro-2-methoxybenzoic acid,3,6-Dichloro-o-anisic acid
• Banvel
• Benzoic acid,2,4-dichloro-6-methoxy
• cupric sulfate
• Dicamba100µg
• disugran
• Mediben
• MDBA
• Banex
• BANZEL
• Banlen
• Dianat
• DICAMB
• Banfel

• MDL： MFCD00055283
• Inchi： 1S/C8H6Cl2O3/c1-13-7-5(10)3-2-4(9)6(7)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： IWEDIXLBFLAXBO-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 219.96900
• Monoisotopic Mass: 219.969399
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White crystals
• Density: 1.57
• Melting Point: 112-116 °C (lit.)
• Boiling Point: 326.1°C at 760 mmHg
• Flash Point: 2 °C
• Refractive Index: 1.5000 (estimate)
• Water Partition Coefficient: 50 g/100 mL
• PSA: 46.53000
• LogP: 2.70020
• λmax: 223(lit.)
• Merck: 3040
• Solubility: Water soluble

Dicamba Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H302,H318,H412
• Warning Statement： P273,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-41-52/53
• Safety Instruction： S26-S61-S36-S16
• RTECS：DG7525000
• Hazardous Material Identification：
• Safety Term：S26;S61
• Risk Phrases：R22; R41; R52/53
• Toxicity：LD50 orally in rats: 1040 mg/kg (Bailey, White)
• HazardClass：9
• PackingGroup：III
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives